Cas no 6313-76-4 (2-(ethylsulfanyl)pyridine)
2-(ethylsulfanyl)pyridine structure
Product Name:2-(ethylsulfanyl)pyridine
CAS No:6313-76-4
MF:C7H10BrNS
MW:220.129999637604
CID:958795
PubChem ID:54609123
Update Time:2025-04-19
2-(ethylsulfanyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(ethylsulfanyl)pyridine
- 2-ethylsulfanylpyridine,hydrobromide
- NSC40186
- NSC-40186
- 2-(Ethylsulfanyl)pyridine--hydrogen bromide (1/1)
- 6313-76-4
- DTXSID00714812
-
- Inchi: 1S/C7H9NS.BrH/c1-2-9-7-5-3-4-6-8-7;/h3-6H,2H2,1H3;1H
- InChI Key: POJPFZQDPZGNJZ-UHFFFAOYSA-N
- SMILES: Br.S(C1C=CC=CN=1)CC
Computed Properties
- Exact Mass: 139.04567
- Monoisotopic Mass: 218.972
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 75.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.2A^2
Experimental Properties
- Density: 1.07
- Boiling Point: 228.2°C at 760 mmHg
- Flash Point: 91.8°C
- Refractive Index: 1.558
- PSA: 12.89
- LogP: 3.15170
2-(ethylsulfanyl)pyridine Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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